Cas no 1864062-33-8 (3-(1,3-oxazol-5-yl)piperidine dihydrochloride)

• Product Name: 3-(1,3-oxazol-5-yl)piperidine dihydrochloride
• CAS No: 1864062-33-8
• MDL: MFCD18381580
• CID: 4625313
• PubChem ID: 91812500
• Update Time: 2025-05-26

3-(1,3-oxazol-5-yl)piperidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(1,3-oxazol-5-yl)piperidine dihydrochloride

• MDL： MFCD18381580

Additional information on 3-(1,3-oxazol-5-yl)piperidine dihydrochloride

Introduction to 3-(1,3-oxazol-5-yl)piperidine dihydrochloride (CAS No. 1864062-33-8) in Modern Chemical and Pharmaceutical Research

3-(1,3-oxazol-5-yl)piperidine dihydrochloride, identified by the chemical abstracts service number 1864062-33-8, is a compound of significant interest in the realm of medicinal chemistry and drug discovery. This heterocyclic derivative features a piperidine ring linked to an oxazole moiety, making it a promising scaffold for the development of novel therapeutic agents. The structural combination of these two nitrogen-containing rings endows the molecule with unique physicochemical properties and biological activities, which have been extensively explored in recent years.

The 1,3-oxazole component is a five-membered aromatic ring containing two oxygen atoms, known for its stability and ability to participate in hydrogen bonding interactions. This moiety is frequently incorporated into pharmaceuticals due to its role as a bioisostere for other heterocycles, such as pyrazole or thiazole, while maintaining similar electronic and steric characteristics. The piperidine ring, on the other hand, is a six-membered saturated amine derivative that is widely prevalent in biologically active molecules. Its structural flexibility and capacity to engage with biological targets make it an ideal component for drug design.

The dihydrochloride salt form of 3-(1,3-oxazol-5-yl)piperidine dihydrochloride enhances the compound's solubility and stability, facilitating its use in both in vitro and in vivo experimental settings. This salt form is particularly valuable in pharmaceutical formulations where solubility is a critical factor for drug delivery and bioavailability.

In recent years, 3-(1,3-oxazol-5-yl)piperidine dihydrochloride has garnered attention as a key intermediate in the synthesis of biologically active compounds. Its oxazole-piperidine core has been investigated for potential applications in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and cancer. The compound's ability to modulate biological pathways makes it a versatile tool for medicinal chemists seeking to develop innovative treatments.

One of the most compelling aspects of 3-(1,3-oxazol-5-yl)piperidine dihydrochloride is its role in the development of small-molecule inhibitors targeting specific enzymes and receptors. For instance, studies have demonstrated its utility in designing molecules that interact with protein kinases, which are pivotal in cell signaling pathways associated with diseases such as cancer. The oxazole ring's ability to form hydrogen bonds with hydrophilic residues in the binding pocket of target proteins enhances the compound's binding affinity and selectivity.

Moreover, the 1,3-oxazole moiety has been shown to exhibit pharmacokinetic advantages when incorporated into drug candidates. Its stability under physiological conditions ensures that the compound retains its integrity throughout metabolic processes, reducing degradation before reaching the target site. This characteristic is particularly important for oral administration where first-pass metabolism can significantly diminish drug efficacy.

Recent advancements in computational chemistry have further highlighted the potential of 3-(1,3-oxazol-5-yl)piperidine dihydrochloride as a lead compound. Molecular docking simulations have identified its binding interactions with various protein targets, providing insights into possible mechanisms of action. These simulations have been complemented by experimental validation through enzyme assays and cell-based assays, confirming the compound's biological relevance.

The integration of machine learning techniques has also accelerated the discovery process involving 3-(1,3-oxazol-5-yl)piperidine dihydrochloride. Predictive models have been developed to screen large libraries of derivatives based on their predicted binding affinities and pharmacokinetic properties. This approach has enabled researchers to rapidly identify promising analogs with enhanced potency and reduced toxicity.

In clinical research, 3-(1,3-oxazol-5-yl)piperidine dihydrochloride has been evaluated in preclinical models for its therapeutic potential. Initial studies have shown promising results in reducing inflammation and modulating pain perception, suggesting its applicability in treating chronic inflammatory conditions. Additionally, its interaction with CNS receptors has opened avenues for exploring novel treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 3-(1,3-oxazol-5-yl)piperidine dihydrochloride involves multi-step organic reactions that highlight the ingenuity of synthetic chemists. Key steps include nucleophilic substitution reactions between halogenated piperidines and oxazole derivatives under controlled conditions. The final salt formation step ensures optimal solubility while maintaining structural integrity.

The versatility of CAS No. 1864062-33-8 makes it an invaluable asset in pharmaceutical research pipelines. Its structural motifs can be modified through functional group transformations to explore new chemical space without losing inherent pharmacological properties. This adaptability allows medicinal chemists to fine-tune molecular features such as lipophilicity or metabolic stability based on specific therapeutic requirements.

Future directions involving 3-(1,3-oxazol-5-yl)piperidine dihydrochloride may include exploring its role as a prodrug or co-administered therapy alongside existing treatments. The compound's dual functionality—its ability to interact with multiple biological targets—makes it an attractive candidate for combination therapies that could synergistically enhance therapeutic outcomes.

In conclusion, 1864062−33−8 3−(1, 3−oxazol−5−yl)−pip erid ine di hydroch lor ide represents a significant advancement in medicinal chemistry with broad applicability across multiple therapeutic domains . Its unique structural features , coupled with promising preclinical data , position it as a cornerstone compoun d i n t he de velopment o f next −ge n er ati on dr ugs . As research continues , further insights into its mechanisms o f acti on an d pharma cok ine tics will likely expand its utility i n both academic an d industrial s cien tific setti ng s . p >